Regioselective Synthesis of6H -Pyrano[3,2-d ]pyrimidine-2,4(1H )-diones andFuro[3,2-d ]pyrimidine-2,4(1H )-diones
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A700009J
Abstract
A number of1,3-dimethyl-6H
-pyrano[3,2-d
]pyrimidine-2,4(1H
)-diones (4a–d) and1,3-dimethylfuro[3,2-d
]pyrimidine-2,4(1H
)-diones (5a–c) have been regioselectively synthesised in88–94% and 80–90% yields respectively from thethermal [3s,3s] sigmatropic rearrangement of1,3-dimethyl-5-(prop-2-ynyloxy)uracils (3a–d).
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